Cas no 62229-99-6 (1H-Imidazole-4-methanol, 5-methyl-2-(4-methylphenyl)-)

• Product Name: 1H-Imidazole-4-methanol, 5-methyl-2-(4-methylphenyl)-
• CAS No: 62229-99-6
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 453437
• PubChem ID: 22412356
• Update Time: 2025-04-19

1H-Imidazole-4-methanol, 5-methyl-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-methanol, 5-methyl-2-(4-methylphenyl)-
• [5-methyl-2-(4-methylphenyl)-1H-imidazol-4-yl]methanol
• DTXSID40625574
• WWXRDEDHUNFFFG-UHFFFAOYSA-N
• SCHEMBL18094959
• 62229-99-6
• SCHEMBL6649887
• 4-hydroxymethyl-2-(4-methylpheny)-5-methyl-1H-imidazole
• (5-Methyl-2-(p-tolyl)-1H-imidazol-4-yl)methanol

• Inchi： 1S/C12H14N2O/c1-8-3-5-10(6-4-8)12-13-9(2)11(7-15)14-12/h3-6,15H,7H2,1-2H3,(H,13,14)
• InChI Key： WWXRDEDHUNFFFG-UHFFFAOYSA-N
• SMILES： OCC1=C(C)NC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 202.11072
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• PSA: 48.91